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Compound of Interest

2-(4-
Compound Name:
Methylphenoxy)acetohydrazide

cat. No.: B1331712

CAS Number: 36304-39-9

This technical guide provides an in-depth overview of 2-(4-Methylphenoxy)acetohydrazide, a
hydrazide derivative of potential interest to researchers and professionals in drug development
and chemical synthesis. This document outlines its physicochemical properties,
crystallographic data, a detailed experimental protocol for its synthesis, and a visual
representation of the synthetic workflow.

Physicochemical and Crystallographic Data

The fundamental properties of 2-(4-Methylphenoxy)acetohydrazide are summarized in the
tables below, offering a clear comparison of its key quantitative data.

Table 1: General Physicochemical Properties
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Property Value
CAS Number 36304-39-9
Molecular Formula CoH12N202[1]

Molecular Weight 180.21 g/mol [1]

Appearance Colourless needle-shaped crystals[1]

Melting Point 411-413 K[1]
Table 2: Crystallographic Data[1]

Parameter Value

Crystal System Monoclinic

a 6.3833 (2) A

b 4.0755 (1) A

C 35.9741 (12) A

B 90.018 (2)°

Volume 935.87 (5) As

z 4

Radiation Mo Ka

Absorption Coefficient () 0.09 mm~1

Temperature (T) 296 K

Synthesis Protocol

Hydrazides, including 2-(4-Methylphenoxy)acetohydrazide, are commonly prepared through

the hydrazinolysis of their corresponding esters using hydrazine hydrate.[1]

Experimental Methodology
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The synthesis of 2-(4-Methylphenoxy)acetohydrazide is achieved through the following
procedure:[1]

e Reaction Setup: A mixture of ethyl(4-methylphenoxy)acetate (1.94 g, 0.01 mol) and
hydrazine hydrate (99%, 0.02 mol) is prepared in 15 ml of ethanol.

e Heating: The reaction mixture is heated on a water-bath for a duration of 6 hours.

» Solvent Removal: Following the heating period, excess ethanol is removed from the mixture
via distillation.

o Crystallization: As the solution cools, colorless, needle-shaped crystals of 2-(4-
Methylphenoxy)acetohydrazide will begin to form.

« Isolation and Purification: The crystals are collected by filtration and can be further purified
by recrystallization from ethanol.

This method yielded a product of 1.2 g (67.0% vyield).[1]

Synthetic Workflow

The logical relationship of the synthesis process is illustrated in the following diagram.

Cooling & Crystallization Filtration & Recrystallization 2-(4-Methylphenoxy)acetohydrazide

Hydrazine Hydrate
in Ethanol

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(4-Methylphenoxy)acetohydrazide.

Biological Significance
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While a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and
anticonvulsant properties, has been reported for hydrazide derivatives in general, specific
signaling pathways and detailed pharmacological activities for 2-(4-
Methylphenoxy)acetohydrazide are not extensively detailed in the reviewed literature.[1]
Further research is required to elucidate the specific biological functions and potential
therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-(4-Methylphenoxy)acetohydrazide - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: 2-(4-Methylphenoxy)acetohydrazide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331712#2-4-methylphenoxy-acetohydrazide-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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